
optimizing the concentration of hydroxyethyl
starch in Viaspan

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Viaspan

Cat. No.: B611682 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on optimizing the concentration of hydroxyethyl starch (HES) in

Viaspan™ and similar University of Wisconsin (UW) type organ preservation solutions.

Frequently Asked Questions (FAQs)
Q1: What is the standard composition of Viaspan and the role of Hydroxyethyl Starch (HES)?

Viaspan, a trademark for the University of Wisconsin (UW) solution, is an intracellular-like cold

storage solution designed for organ preservation.[1] Its key components work synergistically to

minimize cellular injury during hypothermia.[2][3]

Table 1: Standard Composition of Viaspan (UW Solution)
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Component Concentration Function

Hydroxyethyl Starch (HES) 50 g/L

Colloid; provides oncotic
support to prevent cellular
and interstitial edema.[1]
[3]

Lactobionate & Raffinose 100 mM & 30 mM

Impermeant anions; prevent

cell swelling (osmotic support).

[1][3]

Potassium Phosphate

(KH₂PO₄)
25 mM

Intracellular-like potassium

concentration; buffer.[1]

Magnesium Sulfate (MgSO₄) 5 mM Membrane stabilizer.[1]

Adenosine 5 mM
Substrate for ATP regeneration

upon reperfusion.[1][3]

Glutathione (reduced) 3 mM
Antioxidant; scavenges

reactive oxygen species.[1][3]

| Allopurinol | 1 mM | Xanthine oxidase inhibitor; reduces oxidative stress during reperfusion.[1]

[3] |

HES is a synthetic colloid included to maintain oncotic pressure, thereby preventing the

accumulation of fluid in the interstitial space (edema) during cold storage.[3]

Q2: Why would a researcher consider optimizing the HES concentration in Viaspan?

While the standard 50 g/L (5%) concentration is widely used, optimization may be considered

for several reasons:

Organ-Specific Requirements: Different organs may have varying tolerances to ischemia and

osmotic stress.[4]

Controversial Safety Profile: Some studies have associated HES with an increased risk of

acute kidney injury and delayed graft function, particularly in kidney transplantation.[5][6][7]

[8]
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Exploring Alternatives: Research into HES-free or reduced-HES solutions is ongoing, with

some studies suggesting HES may not be essential for the preservation of certain organs

like the liver.[9][10] Alternatives such as polyethylene glycol (PEG) are being investigated.

[11]

Q3: What are the primary risks and complications associated with HES?

In clinical settings outside of organ preservation, such as in critically ill patients, HES has been

linked to an increased risk of mortality and acute kidney injury requiring renal replacement

therapy.[5][7] In the context of transplantation, studies have indicated that HES use in organ

donors was independently associated with a 41% increased risk of delayed graft function in

kidney transplant recipients.[6][8]

Troubleshooting Guide
Issue: Excessive tissue edema is observed in the organ post-preservation.

Possible Cause 1: Insufficient Oncotic Support. The HES concentration may be too low for

the specific organ or experimental conditions, leading to fluid shifting into the interstitial

space.

Troubleshooting Action: Consider testing a slightly higher concentration of HES. However, be

aware of the potential for increased viscosity and the reported adverse effects. A systematic

approach, as outlined in the experimental protocol below, is recommended.

Possible Cause 2: Endothelial Injury. Pre-existing damage to the organ's vascular

endothelium can impair its barrier function, leading to fluid leakage regardless of the oncotic

support.

Troubleshooting Action: Ensure standardized and gentle organ procurement techniques.

Assess baseline endothelial integrity through histological analysis or specific markers before

preservation.

Issue: Poor organ function or viability after preservation and reperfusion.

Possible Cause 1: HES-related Cellular Injury. For sensitive organs like the kidney, the

standard HES concentration might contribute to cellular stress or injury.[5][6]
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Troubleshooting Action: Experiment with reducing or completely removing HES from the

Viaspan solution. A study on intestinal preservation found that a 5% HES concentration

provided a better energetic status compared to 0%, 2.5%, or 10% HES.[4] This suggests an

optimal concentration may exist and that both lower and higher concentrations can be

detrimental.

Possible Cause 2: Suboptimal Osmotic Support. If HES is removed, the solution's ability to

prevent cell swelling is reduced.

Troubleshooting Action: If removing HES, ensure that the concentration of other

impermeants like lactobionate and raffinose is sufficient to provide adequate osmotic

support.[3]

Quantitative Data on HES Concentration
The following table summarizes results from a study that investigated varying HES

concentrations in a nutrient-rich intraluminal preservation solution for rat intestines, providing a

basis for optimization experiments.[4]

Table 2: Effect of HES Concentration on Intestinal Preservation Markers

HES
Concentration

Energetic
Status (ATP)

Oxidative
Stress (MDA
Levels)

Morphological
Grade (after
12h)

Conclusion

0% Lower Higher Higher (worse)
Insufficient
oncotic
support.

2.5% Intermediate Intermediate Lower (better) Sub-optimal.

5% Superior Reduced Lower (better)
Optimal in this

model.

10% Lower Reduced Higher (worse)
Potentially

detrimental.
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Data adapted from Kokotilo et al., Cryobiology, 2010.[4] The study concluded that for this

specific application, 5% HES was optimal.

Experimental Protocols
Protocol: Evaluating Optimal HES Concentration for Static Cold Storage

This protocol provides a general framework for systematically evaluating the impact of different

HES concentrations in a Viaspan-type solution.

Solution Preparation:

Prepare the base Viaspan solution without HES.

Divide the base solution into aliquots.

Add HES to each aliquot to achieve the desired final concentrations for your experimental

groups (e.g., 0%, 2.5%, 5.0%, 7.5%).

Verify the pH (7.4 at room temp) and osmolality (~320 mOsm/kg) of each solution.[12]

Aseptically add other required components like dexamethasone or insulin immediately

before use if the protocol demands.[12]

Organ Procurement:

Following institutionally approved animal care and use protocols, procure the target organ

(e.g., kidney, liver) from a suitable animal model.[13]

Standardize the warm ischemia time to minimize variability.[13]

Flush the organ via its primary artery with the chilled (2-8°C) experimental solution until

the effluent is clear.[14]

Static Cold Storage (SCS):

Immerse each organ in its respective, chilled experimental solution in a sterile container.

[15]
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Store at 2-8°C for a clinically relevant duration (e.g., 12, 18, or 24 hours).[16]

Viability and Injury Assessment (Post-Storage):

Histology: Collect tissue samples for morphological analysis (e.g., H&E staining) to assess

cellular swelling, necrosis, and overall tissue architecture.

Biochemical Assays:

Measure markers of tissue injury in the preservation solution or tissue homogenates

(e.g., AST, ALT, LDH).

Assess energetic status by quantifying ATP levels in tissue samples.

Measure markers of oxidative stress (e.g., malondialdehyde).

Ex Vivo Reperfusion (Optional but Recommended):

Reperfuse the organ using an isolated perfusion system with a suitable perfusate (e.g.,

Krebs-Henseleit buffer or a blood-based solution).[13][17]

Monitor functional parameters (e.g., urine output for kidney, bile production for liver) and

vascular resistance.[17]

Collect perfusate samples to measure enzyme release over time.
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Phase 1: Preparation

Phase 2: Experiment

Phase 3: Analysis
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Caption: Workflow for optimizing HES concentration in preservation solutions.
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Caption: Protective mechanisms of Viaspan components against cold ischemia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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